Cas no 1201644-46-3 (2-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)oxazole)

• Product Name: 2-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)oxazole
• CAS No: 1201644-46-3
• MF: C₁₄H₁₇BN₂O₃
• MW: 272.107383489609
• MDL: MFCD15529717
• CID: 823275
• PubChem ID: 58412374
• Update Time: 2025-04-19

2-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)oxazole
• 2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]-1,3-oxazole
• 3-(oxazol-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• SCHEMBL12266258
• 2-(5-(4,4,5,5-tetramethyl-1,3,2-
• 2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridyl]oxazole
• 1201644-46-3
• 5-(Oxazol-2-yl)pyridine-3-boronic acid pinacol ester
• J-506100
• MFCD15529717
• DA-14595
• 3-(1,3-Oxazol-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• AKOS016015150
• DTXSID70729216
• dioxaborolan-2-yl)pyridin-3-yl)oxazole

• MDL： MFCD15529717
• Inchi： 1S/C14H17BN2O3/c1-13(2)14(3,4)20-15(19-13)11-7-10(8-16-9-11)12-17-5-6-18-12/h5-9H,1-4H3
• InChI Key： GZTQYLJUXIGONI-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C3=NC=CO3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.1332226g/mol
• Monoisotopic Mass: 272.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų